Cas no 2168714-08-5 (2-(5-bromofuran-2-yl)methylcyclobutan-1-ol)

• Product Name: 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol
• CAS No: 2168714-08-5
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6082346
• PubChem ID: 165589169
• Update Time: 2025-05-20

2-(5-bromofuran-2-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol
• EN300-1624794
• 2168714-08-5
• 2-[(5-bromofuran-2-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C9H11BrO2/c10-9-4-2-7(12-9)5-6-1-3-8(6)11/h2,4,6,8,11H,1,3,5H2
• InChI Key： UWXYEDIGOHHDRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC2CCC2O)O1

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol

Recent Advances in the Study of 2-(5-Bromofuran-2-yl)methylcyclobutan-1-ol (CAS: 2168714-08-5)

The compound 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol (CAS: 2168714-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol, which serves as a key intermediate in the preparation of various bioactive molecules. The presence of both a bromofuran moiety and a cyclobutanol ring in its structure provides multiple sites for chemical modification, making it a valuable scaffold for medicinal chemistry applications. Researchers have successfully employed this compound in the synthesis of novel heterocyclic derivatives with promising pharmacological properties.

In terms of biological activity, preliminary investigations have demonstrated that 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed selective COX-2 inhibition with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest its potential as a starting point for developing new anti-inflammatory agents.

The mechanism of action of 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol derivatives appears to involve multiple pathways. Molecular docking studies have revealed that these compounds can interact with various protein targets, including kinases and G-protein coupled receptors. This multi-target activity profile makes them particularly interesting for complex diseases where single-target therapies often show limited efficacy.

Recent advances in analytical techniques have enabled more detailed characterization of this compound and its derivatives. High-resolution mass spectrometry and NMR spectroscopy studies have provided precise structural information, while computational chemistry approaches have helped predict its metabolic stability and potential toxicity profiles. These tools are proving invaluable in optimizing the compound's pharmaceutical properties.

From a drug development perspective, researchers are particularly interested in the pharmacokinetic properties of 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate reasonable oral bioavailability and favorable tissue distribution patterns, though further optimization may be required to improve its metabolic stability.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in recent years covering its synthesis methods and therapeutic applications. These patents suggest potential commercial development pathways for drugs based on this chemical scaffold.

In conclusion, 2-(5-bromofuran-2-yl)methylcyclobutan-1-ol represents a promising chemical entity with diverse therapeutic potential. While current research is still in relatively early stages, the compound's unique structural features and demonstrated biological activities make it worthy of further investigation. Future studies should focus on expanding the structure-activity relationship data, optimizing its pharmacological profile, and exploring its potential in various disease models.